Cas no 2137776-68-0 (1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl)-)

• Product Name: 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl)-
• CAS No: 2137776-68-0
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 5302519
• Update Time: 2025-06-12

1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl)-

• Inchi： 1S/C13H23NO/c1-2-7-13(8-3-1)12(6-9-15-13)14-10-11-4-5-11/h11-12,14H,1-10H2
• InChI Key： RMVCQKAZWXIIQR-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)C(NCC2CC2)CC1

Additional information on 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl)-

Professional Introduction to 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) and CAS No. 2137776-68-0

The compound 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl), identified by the CAS number 2137776-68-0, represents a significant advancement in the field of medicinal chemistry and drug development. This spirocyclic amine derivative has garnered considerable attention due to its unique structural framework and potential biological activities. The spirocyclic core, characterized by a rigid oxaspiro motif, contributes to enhanced metabolic stability and binding affinity, making it an attractive scaffold for the design of novel therapeutic agents.

In recent years, the pharmaceutical industry has increasingly focused on spirocyclic compounds due to their distinct chemical properties and biological relevance. The oxaspiro structure in 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) imparts a high degree of conformational rigidity, which can be leveraged to optimize interactions with biological targets. This rigidity is particularly advantageous in the development of small-molecule inhibitors and modulators, where precise binding to protein or nucleic acid targets is crucial.

The N-(cyclopropylmethyl) substituent appended to the spirocyclic system introduces additional functional diversity, enabling further chemical modifications and derivatization. This moiety is known to enhance lipophilicity and improve pharmacokinetic profiles, which are critical factors in drug design. The cyclopropyl group, in particular, is recognized for its ability to stabilize reactive intermediates and enhance binding affinity through steric interactions.

Recent studies have highlighted the potential of spirocyclic amine derivatives as scaffolds for addressing various therapeutic challenges. For instance, research has demonstrated that oxaspiro compounds exhibit promising activity against a range of biological targets, including enzymes and receptors involved in inflammatory pathways. The structural features of 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) make it a compelling candidate for further exploration in this context.

One notable area of investigation has been the development of novel anti-inflammatory agents. Inflammation is a complex biological process involving multiple pathways and mediators, making it a challenging target for therapeutic intervention. However, the rigid spirocyclic core of 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) provides a stable platform for designing molecules that can selectively modulate inflammatory responses. Preliminary studies have shown that derivatives of this compound exhibit inhibitory effects on key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

Another emerging application of this compound is in the field of central nervous system (CNS) drug discovery. The unique structural features of spirocyclic amines have been exploited to develop molecules with potential neuroprotective and antipsychotic properties. The oxaspiro scaffold is particularly well-suited for interacting with CNS receptors due to its ability to mimic natural bioactive molecules while maintaining structural integrity. Further research is warranted to explore the pharmacological profile of 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) in preclinical models of neurological disorders.

The synthesis of 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) presents an interesting challenge from a synthetic chemistry perspective. The construction of the spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve this goal. These approaches not only facilitate the preparation of complex molecular architectures but also enable the introduction of diverse functional groups at strategic positions within the molecule.

In conclusion, 1-Oxaspiro[4.5]decan-4-amine, N-(cyclopropylmethyl) represents a promising candidate for further development in medicinal chemistry and drug discovery. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research in this area continues to progress, it is anticipated that compounds like this will play a significant role in addressing unmet medical needs.